Cas no 2138038-63-6 (1-(1-iodo-2-methylpropan-2-yl)oxy-4-methoxycyclohexane)

• Product Name: 1-(1-iodo-2-methylpropan-2-yl)oxy-4-methoxycyclohexane
• CAS No: 2138038-63-6
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6475116
• PubChem ID: 165493535
• Update Time: 2025-10-29

1-(1-iodo-2-methylpropan-2-yl)oxy-4-methoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-iodo-2-methylpropan-2-yl)oxy-4-methoxycyclohexane
• 1-[(1-iodo-2-methylpropan-2-yl)oxy]-4-methoxycyclohexane
• EN300-1136318
• 2138038-63-6

• Inchi： 1S/C11H21IO2/c1-11(2,8-12)14-10-6-4-9(13-3)5-7-10/h9-10H,4-8H2,1-3H3
• InChI Key： KZNZSCBAPIHISZ-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OC1CCC(CC1)OC

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-iodo-2-methylpropan-2-yl)oxy-4-methoxycyclohexane

1-(1-Iodo-2-Methylpropan-2-yl)oxy-4-Methoxycyclohexane: A Comprehensive Overview

The compound with CAS No. 2138038-63-6, commonly referred to as 1-(1-iido-2-methylpropan-2-yl)oxy-4-methoxycyclohexane, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a methoxy group at the 4-position and an ether linkage at the 1-position. The ether group is further connected to a iodo-substituted isopropyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such ether-containing compounds in drug design, particularly in the development of bioisosteres and prodrugs. The presence of the iodo group in 1-(1-iido-2-methylpropan-2-yl)oxy moiety introduces unique electronic and steric properties, which can be exploited in medicinal chemistry to modulate drug absorption, distribution, metabolism, and excretion (ADME) profiles. Moreover, the cyclohexane ring provides a rigid framework that can enhance molecular stability and bioavailability.

From a synthetic perspective, the preparation of 1-(1-iido-2-methylpropan-2-yl)oxy-4-methoxycyclohexane involves a multi-step process that typically begins with the synthesis of the corresponding alcohol derivative. The introduction of the iodo group is achieved through nucleophilic substitution reactions, often utilizing iodine-based reagents under controlled conditions. The methoxy substitution on the cyclohexane ring is typically introduced via either Williamson ether synthesis or through direct O-methylation of a hydroxyl group.

The compound's physical properties, including its melting point, boiling point, and solubility characteristics, are critical factors in determining its suitability for various applications. Recent research has focused on optimizing these properties through structural modifications, such as altering the substituents on the cyclohexane ring or modifying the ether linkage. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to significantly alter the compound's solubility and reactivity.

In terms of applications, 1-(1-iido-2-methylpropan-2-yl)oxy derivatives have found utility in organic synthesis as intermediates for constructing more complex molecules. For example, they can serve as precursors for generating biologically active compounds with improved pharmacokinetic profiles. Additionally, these compounds are being explored in materials science for their potential as components in advanced polymers or as ligands in coordination chemistry.

From an environmental standpoint, understanding the degradation pathways of 1-(1-iido-2-methylpropan-2-yli oxy) compounds is essential for assessing their ecological impact. Recent studies have employed computational chemistry methods to predict the environmental fate of such compounds, focusing on their susceptibility to hydrolysis and microbial degradation. These insights are crucial for developing sustainable synthetic routes and disposal methods.

In conclusion, 1-(1-iido-2-methylpropan - yl oxy)-4-methoxycyclohexane represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.